Cas no 1396746-51-2 (N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide)
N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
- 1396746-51-2
- AKOS024534415
- N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
- N-(3-chloro-4-fluorophenyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-4-carboxamide
- F6174-1193
- VU0534066-1
-
- Inchi: 1S/C23H22ClFN4O2/c1-31-18-5-2-15(3-6-18)21-13-22(27-14-26-21)29-10-8-16(9-11-29)23(30)28-17-4-7-20(25)19(24)12-17/h2-7,12-14,16H,8-11H2,1H3,(H,28,30)
- InChI Key: KNRFZILBMYBIGX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(C1CCN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CC1)=O)F
Computed Properties
- Exact Mass: 440.1415318g/mol
- Monoisotopic Mass: 440.1415318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 67.4Ų
N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6174-1193-2μmol |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-5μmol |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-10μmol |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-20μmol |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-1mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-2mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-3mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-4mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-5mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6174-1193-10mg |
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide |
1396746-51-2 | 10mg |
$79.0 | 2023-09-09 |
N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
Comprehensive Overview of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS No. 1396746-51-2)
The compound N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide, identified by its CAS No. 1396746-51-2, is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a pyrimidine core linked to a piperidine moiety and substituted with chloro, fluoro, and methoxy functional groups, makes it a compelling subject for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its unique pharmacophore.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide suggest it could play a role in addressing unmet medical needs, particularly in oncology and inflammatory diseases. Its chloro and fluoro substitutions are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in lead compounds.
From a synthetic chemistry perspective, the preparation of CAS No. 1396746-51-2 involves multi-step organic transformations, including cross-coupling reactions and amide bond formations. These methods are widely discussed in academic and industrial settings, as they are pivotal for constructing complex heterocycles. The compound’s methoxyphenyl group, for instance, is often introduced via Pd-catalyzed Suzuki-Miyaura coupling, a technique frequently searched by chemists seeking efficient synthetic routes. Such details are invaluable for laboratories focusing on high-throughput screening and medicinal chemistry optimization.
The pharmacological potential of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide is further underscored by its resemblance to known kinase inhibitors. Kinases are a hot topic in biomedical research, with queries like "kinase inhibitor side effects" or "new kinase targets 2024" trending in scientific databases. This compound’s pyrimidine-4-ylpiperidine scaffold is a common feature in FDA-approved drugs, suggesting its relevance in structure-activity relationship (SAR) studies. Researchers are also exploring its selectivity profiles to minimize off-target effects, a key concern in modern drug development.
Another area of interest is the compound’s potential role in personalized medicine. With the rise of biomarker-driven therapies, molecules like CAS No. 1396746-51-2 are being evaluated for their ability to interact with specific genetic mutations. For example, its fluorophenyl group could be pivotal in designing drugs for EGFR or ALK-positive cancers, topics frequently searched by oncologists and patients alike. This connection to targeted therapy enhances the compound’s appeal in both academic and clinical circles.
In summary, N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide represents a promising candidate for further investigation. Its structural complexity, combined with its potential applications in kinase modulation and personalized medicine, positions it at the forefront of contemporary drug discovery. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in modern healthcare.
1396746-51-2 (N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)